Cas no 2228734-92-5 (2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol)

• Product Name: 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol
• CAS No: 2228734-92-5
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 6255586
• PubChem ID: 151430468
• Update Time: 2025-10-19

2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol
• 2228734-92-5
• EN300-1948877

• Inchi： 1S/C8H7F3O2/c9-5-3-1-2-4(6(5)12)7(13)8(10)11/h1-3,7-8,12-13H
• InChI Key： PCKGQSAANCQIRU-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1O)F)O)F

Computed Properties

• Exact Mass: 192.03981395g/mol
• Monoisotopic Mass: 192.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol

Introduction to 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol (CAS No. 2228734-92-5)

2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228734-92-5, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The structural features of this molecule, particularly the combination of a hydroxyethyl side chain and a fluoro-substituted phenol core, make it a promising candidate for further investigation in the development of novel therapeutic agents.

The fluorine atoms in 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol play a crucial role in its chemical behavior and biological activity. Fluorine substitution is a well-established strategy in drug design, often employed to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. The specific arrangement of the two fluorine atoms at the 2,2-difluoro position introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological systems. This has led to extensive research into the potential applications of fluorinated phenols in various therapeutic areas.

In recent years, there has been a growing interest in the development of fluorinated phenols as scaffolds for drug discovery. These compounds have shown promise in several preclinical studies due to their ability to exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The hydroxyethyl side chain in 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol adds another layer of complexity, potentially influencing solubility, bioavailability, and metabolic pathways. This structural feature has prompted researchers to explore its potential as a lead compound for further optimization.

One of the most compelling aspects of 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol is its potential as an intermediate in the synthesis of more complex pharmacological entities. The presence of both hydroxyl and fluoro substituents provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has made it an attractive candidate for medicinal chemists working on projects aimed at developing novel small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how fluorinated phenols interact with biological targets. These tools have been instrumental in predicting the binding affinities and mechanisms of action of compounds like 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol, providing valuable insights into its potential therapeutic applications. For instance, studies have suggested that the fluoro-substituted phenol core may interact with enzymes or receptors in ways that could be exploited for therapeutic benefit.

The synthesis of 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as fluorous chemistry and transition-metal-catalyzed reactions have enabled researchers to construct the desired framework efficiently. These advancements are crucial for moving from laboratory-scale preparations to larger-scale production needed for preclinical and clinical studies.

The potential applications of 2-(2,2-difluoro-1-hydroxyethyl)-6-fluorophenol span multiple therapeutic areas. Preliminary studies have suggested that it may exhibit antimicrobial properties, making it a candidate for developing new antibiotics or antiviral agents. Additionally, its structural features hint at potential activity against inflammatory diseases or cancer by modulating key signaling pathways. The versatility of this compound underscores its importance as a starting point for further drug development efforts.

In conclusion, 2228734-92-5 represents a fascinating example of how structural modifications can lead to novel pharmacological entities with significant therapeutic potential. The combination of fluoro-substitution and hydroxyl functional groups provides a rich scaffold for medicinal chemists to explore. As research continues to uncover new applications for this compound, 2228734-92-5 is poised to play an important role in the next generation of pharmaceutical innovations.